Cas no 1609409-12-2 (3-ethyl-3-piperidinecarboxamide hydrochloride)

• Product Name: 3-ethyl-3-piperidinecarboxamide hydrochloride
• CAS No: 1609409-12-2
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD28024760
• CID: 4608858
• Update Time: 2025-06-13

3-ethyl-3-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-piperidinecarboxamide hydrochloride

• MDL： MFCD28024760
• Inchi： 1S/C8H16N2O.ClH/c1-2-8(7(9)11)4-3-5-10-6-8;/h10H,2-6H2,1H3,(H2,9,11);1H
• InChI Key： AHVHOIUVUSKPPM-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)CC)(=O)N.Cl

Additional information on 3-ethyl-3-piperidinecarboxamide hydrochloride

Research Briefing on 3-Ethyl-3-piperidinecarboxamide Hydrochloride (CAS: 1609409-12-2): Recent Advances and Applications

3-Ethyl-3-piperidinecarboxamide hydrochloride (CAS: 1609409-12-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications.

One of the key areas of research involving 3-ethyl-3-piperidinecarboxamide hydrochloride is its role as a precursor in the development of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit high affinity and selectivity for sigma-1 receptors, making them promising candidates for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs based on 3-ethyl-3-piperidinecarboxamide hydrochloride, which showed potent analgesic effects in animal models of chronic pain.

In addition to its pharmacological potential, the synthetic pathways for 3-ethyl-3-piperidinecarboxamide hydrochloride have also been a focus of recent research. A novel, scalable synthesis method was reported in Organic Process Research & Development, which offers improved yield and purity compared to traditional approaches. This advancement is particularly significant for industrial-scale production, as it reduces costs and environmental impact while maintaining high product quality. The study also highlighted the compound's stability under various conditions, which is a critical factor for its storage and handling in pharmaceutical manufacturing.

Another noteworthy development is the exploration of 3-ethyl-3-piperidinecarboxamide hydrochloride in combination therapies. Preliminary data from a 2024 study suggest that this compound may enhance the efficacy of existing drugs used to treat opioid addiction by modulating specific neurotransmitter systems. While these findings are still in the early stages, they open new avenues for addressing the ongoing opioid crisis and improving patient outcomes.

In conclusion, 3-ethyl-3-piperidinecarboxamide hydrochloride (CAS: 1609409-12-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising pharmacological properties, positions it as a valuable tool for the development of new therapeutic agents. Future research is expected to further elucidate its mechanisms of action and expand its applications in medicine.